Cas no 2460748-75-6 (6-(trifluoromethyl)-2-azabicyclo2.2.0hex-5-en-3-one)

• Product Name: 6-(trifluoromethyl)-2-azabicyclo2.2.0hex-5-en-3-one
• CAS No: 2460748-75-6
• MF: C₆H₄F₃NO
• MW: 163.09727191925
• MDL: MFCD32702630
• CID: 5464488
• PubChem ID: 155820511
• Update Time: 2025-10-20

6-(trifluoromethyl)-2-azabicyclo2.2.0hex-5-en-3-one Chemical and Physical Properties

Names and Identifiers

• 6-(Trifluoromethyl)-2-azabicyclo[2.2.0]hex-5-en-3-one
• Z4444622301
• 6-(trifluoromethyl)-2-azabicyclo2.2.0hex-5-en-3-one

• MDL： MFCD32702630
• Inchi： 1S/C6H4F3NO/c7-6(8,9)3-1-2-4(3)10-5(2)11/h1-2,4H,(H,10,11)
• InChI Key： WQWRIRVYMMRDQW-UHFFFAOYSA-N
• SMILES： FC(C1=CC2C(NC21)=O)(F)F

Computed Properties

• Exact Mass: 163.02449824 g/mol
• Monoisotopic Mass: 163.02449824 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 163.10
• XLogP3: 0.1
• Topological Polar Surface Area: 29.1

Additional information on 6-(trifluoromethyl)-2-azabicyclo2.2.0hex-5-en-3-one

Comprehensive Overview of 6-(Trifluoromethyl)-2-azabicyclo[2.2.0]hex-5-en-3-one (CAS No. 2460748-75-6)

The compound 6-(trifluoromethyl)-2-azabicyclo[2.2.0]hex-5-en-3-one (CAS No. 2460748-75-6) is a highly specialized bicyclic structure featuring a trifluoromethyl group, which has garnered significant attention in pharmaceutical and agrochemical research. Its unique azabicyclo[2.2.0] scaffold and enone functionality make it a valuable intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, given the rising demand for fluorinated compounds due to their enhanced metabolic stability and lipophilicity.

In recent years, the scientific community has focused on trifluoromethylated heterocycles like this compound, as they often exhibit improved pharmacokinetic properties. The presence of the 2-azabicyclo[2.2.0] core also suggests utility in designing protease inhibitors or kinase modulators, aligning with trends in targeted therapy development. Additionally, its enone moiety offers reactivity for further derivatization, making it a versatile building block for medicinal chemistry.

The synthesis of 6-(trifluoromethyl)-2-azabicyclo[2.2.0]hex-5-en-3-one typically involves advanced cycloaddition reactions or catalytic fluorination techniques, reflecting innovations in synthetic methodology. Its CAS No. 2460748-75-6 serves as a critical identifier for regulatory and commercial purposes, ensuring traceability in supply chains. As sustainability gains prominence, greener synthetic routes for such fluorinated bicyclic compounds are being explored to reduce environmental impact.

Beyond pharmaceuticals, this compound’s azabicyclo framework may find applications in material science, particularly in designing high-performance polymers or liquid crystals. The trifluoromethyl group enhances thermal and chemical resistance, a property leveraged in advanced coatings and electronics. Such interdisciplinary potential underscores why CAS 2460748-75-6 is frequently cited in patent literature and academic journals.

Analytical characterization of 6-(trifluoromethyl)-2-azabicyclo[2.2.0]hex-5-en-3-one relies on techniques like NMR spectroscopy, mass spectrometry, and X-ray crystallography, which confirm its structural integrity and purity. These methods are vital for quality control in industrial-scale production, especially given the compound’s role in high-value applications. Researchers also employ computational modeling to predict its reactivity and interactions, aligning with the growing integration of AI-driven drug design.

Market trends indicate increasing demand for fluorine-containing intermediates, driven by their prevalence in blockbuster drugs and agrochemicals. The compound’s CAS 2460748-75-6 is often searched alongside terms like "bicyclic enone synthesis" or "trifluoromethyl heterocycle applications", reflecting user interest in its synthetic utility. Regulatory compliance and scalable production remain key challenges, prompting collaborations between academia and industry to optimize processes.

In conclusion, 6-(trifluoromethyl)-2-azabicyclo[2.2.0]hex-5-en-3-one represents a compelling case study in modern chemical innovation. Its multifaceted applications—from drug development to advanced materials—highlight the convergence of synthetic chemistry and cutting-edge technology. As research progresses, this compound is poised to play a pivotal role in addressing global challenges in healthcare and sustainability.